Cas no 1805962-27-9 (3-Aminomethyl-2-cyano-6-mercaptobenzoic acid)

• Product Name: 3-Aminomethyl-2-cyano-6-mercaptobenzoic acid
• CAS No: 1805962-27-9
• MF: C₉H₈N₂O₂S
• MW: 208.237020492554
• CID: 4796334
• Update Time: 2025-05-20

3-Aminomethyl-2-cyano-6-mercaptobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-Aminomethyl-2-cyano-6-mercaptobenzoic acid

• Inchi： 1S/C9H8N2O2S/c10-3-5-1-2-7(14)8(9(12)13)6(5)4-11/h1-2,14H,3,10H2,(H,12,13)
• InChI Key： OIFAWCHZWKNWNI-UHFFFAOYSA-N
• SMILES： SC1C=CC(CN)=C(C#N)C=1C(=O)O

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 273
• XLogP3: -2.1
• Topological Polar Surface Area: 88.1

Additional information on 3-Aminomethyl-2-cyano-6-mercaptobenzoic acid

3-Aminomethyl-2-cyano-6-mercaptobenzoic Acid: A Comprehensive Overview

The compound 3-Aminomethyl-2-cyano-6-mercaptobenzoic Acid (CAS No. 1805962-27-9) is a highly specialized organic molecule with significant potential in various fields of chemistry and materials science. This compound, characterized by its unique structural features, has garnered attention due to its versatile functional groups and intriguing chemical properties. Recent advancements in synthetic methodologies and its applications in drug discovery, material synthesis, and analytical chemistry have further highlighted its importance in contemporary research.

3-Aminomethyl-2-cyano-6-mercaptobenzoic Acid is a derivative of benzoic acid, featuring an aminomethyl group at the 3-position, a cyano group at the 2-position, and a mercapto group at the 6-position. These functional groups confer the molecule with a wide range of reactivity and make it a valuable substrate for various chemical transformations. The presence of these groups also allows for the exploration of novel chemical reactions and their applications in diverse contexts.

Recent studies have focused on the synthesis of 3-Aminomethyl-2-cyano-6-mercaptobenzoic Acid through innovative routes, leveraging advanced catalytic systems and green chemistry principles. Researchers have demonstrated that this compound can be synthesized via multi-component reactions, which not only enhance yield but also reduce environmental impact. Such approaches align with the growing emphasis on sustainable chemical processes in modern research.

The applications of 3-Aminomethyl-2-cyano-6-mercaptobenzoic Acid are vast and continually expanding. In the field of drug discovery, this compound has shown promise as a lead molecule for developing novel therapeutic agents. Its structural features allow for the modulation of pharmacokinetic properties, making it an attractive candidate for targeting specific biological pathways. Recent findings suggest that derivatives of this compound may exhibit potent anti-inflammatory and antioxidant activities, further underscoring its potential in medicinal chemistry.

In materials science, 3-Aminomethyl-2-cyano-6-mercaptobenzoic Acid has been employed as a building block for constructing advanced materials such as metallopolymers and coordination networks. The molecule's ability to coordinate with metal ions enables the formation of highly ordered structures with tailored properties. These materials hold potential applications in sensing technologies, catalysis, and energy storage systems.

Moreover, 3-Aminomethyl-2-cyano-6-m mercaptobenzoic Acid has found utility in analytical chemistry as a chelating agent for metal ions. Its ability to selectively bind certain metals makes it a valuable tool in trace metal analysis and environmental monitoring. Recent studies have explored its use in developing highly sensitive sensors for detecting heavy metals in aqueous environments, contributing to efforts aimed at mitigating pollution and ensuring water safety.

The versatility of 3-Aminomethyl-2-cyano-6-m mercaptobenzoic Acid is further evident in its role as a precursor for synthesizing other complex molecules. Its functional groups facilitate various coupling reactions, enabling the construction of intricate architectures with unprecedented complexity. This capability positions the compound as an essential intermediate in organic synthesis workflows.

In conclusion, 3-Aminomethyl-2-cyano -6-m mercaptobenzoic Acid (CAS No. 1805962 - 27 -9) stands out as a multifaceted compound with significant implications across multiple disciplines. Its unique structure, coupled with recent advancements in synthesis and application methodologies, ensures that it will remain a focal point for future research endeavors. As scientists continue to unlock its potential, this compound is poised to contribute meaningfully to the development of innovative solutions in medicine, materials science, and beyond.